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Introduction

Homolanthionine, a sulfur-containing non-proteinogenic amino acid, is emerging as a key
metabolite in alternative biosynthetic pathways, particularly in microorganisms. Its role as a
substrate for various enzymes presents a unique opportunity for the discovery of novel
biocatalysts with potential applications in biotechnology and drug development. This document
provides detailed application notes and protocols for utilizing homolanthionine to identify and
characterize new enzymes.

Homolanthionine is primarily known for its involvement in a novel, threonine-independent
pathway for isoleucine biosynthesis in Corynebacterium glutamicum.[1][2] This pathway is of
significant interest for the industrial production of amino acids. Enzymes that recognize and
metabolize homolanthionine are valuable targets for enzyme engineering and the
development of new metabolic pathways.

Data Presentation
Table 1: Kinetic Parameters of Enzymes Involved in
Homolanthionine Metabolism in Corynebacterium

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15250324?utm_src=pdf-interest
https://www.benchchem.com/product/b15250324?utm_src=pdf-body
https://www.benchchem.com/product/b15250324?utm_src=pdf-body
https://www.benchchem.com/product/b15250324?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC1347288/
https://pubmed.ncbi.nlm.nih.gov/16385051/
https://www.benchchem.com/product/b15250324?utm_src=pdf-body
https://www.benchchem.com/product/b15250324?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15250324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

glutamicum

Vmax
Referenc
Enzyme Gene Substrate Kcat(s™*) Km (mM) (pmol-mg
~tminT?)
Cystathioni O-
ne y- metB acetylhomo 21 3.9 7.4 [3]
synthase serine
Cysteine - 0.26 - [1112]
Homocyste
_ - 0.54 - [1][2]
ine
Cystathioni Homolanthi  Not Not Not
metC _ [1][2]
ne B-lyase onine Reported Reported Reported

Note: Kinetic data for the cleavage of homolanthionine by MetC is not readily available in the
literature and represents a key area for future research.

Table 2: Metabolic Flux Distribution in C. glutamicum
AmcbR Mutant
Percentage of O-

Metabolite . Reference
acetylhomoserine flux

Methionine Biosynthesis 24% [1112]

Homolanthionine and
. . 76% [1][2]
Isoleucine Formation

Signaling and Metabolic Pathways

The cleavage of homolanthionine is a key step in a novel metabolic pathway leading to the
synthesis of isoleucine, independent of the traditional threonine-dependent pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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